Cas no 2680872-13-1 (3-acetamidofuran-2-carboxylic acid)

• Product Name: 3-acetamidofuran-2-carboxylic acid
• CAS No: 2680872-13-1
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 5651314
• PubChem ID: 58119642
• Update Time: 2023-11-27

3-acetamidofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamidofuran-2-carboxylic acid
• SCHEMBL12912397
• EN300-28270985
• 2680872-13-1
• acetamidofuroic acid

• Inchi： 1S/C7H7NO4/c1-4(9)8-5-2-3-12-6(5)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： ARDIMKZAFLXYDZ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.5Ų